Cas no 2244960-75-4 (Bepranemab)

• Product Name: Bepranemab
• CAS No: 2244960-75-4
• CID: 5519059
• Update Time: 2025-07-19

Bepranemab Chemical and Physical Properties

Names and Identifiers

• Bepranemab
• Research Grade Bepranemab (DHC82405)

Additional information on Bepranemab

Comprehensive Overview of Bepranemab (CAS No. 2244960-75-4): Mechanism, Applications, and Future Prospects

Bepranemab (CAS No. 2244960-75-4) is a monoclonal antibody gaining significant attention in neurodegenerative research, particularly for its potential role in targeting tau proteinopathies like Alzheimer’s disease. As the global prevalence of neurodegenerative disorders rises, Bepranemab emerges as a promising therapeutic candidate, addressing unmet medical needs. Its unique mechanism of action—binding to pathological tau proteins—positions it as a frontrunner in next-generation treatments.

The scientific community has increasingly focused on tau-targeting therapies, with Bepranemab at the forefront due to its high specificity and tolerability in clinical trials. Unlike amyloid-beta-targeting drugs, which have shown limited efficacy, Bepranemab’s approach aligns with the growing understanding of tau’s central role in disease progression. This shift has sparked debates on "tau vs. amyloid hypothesis," a hot topic in neurology forums and search engine queries.

From a molecular perspective, Bepranemab (CAS No. 2244960-75-4) exhibits a high affinity for misfolded tau, preventing its aggregation and spread across neurons. Preclinical studies demonstrate its ability to cross the blood-brain barrier—a critical challenge for CNS therapeutics. Researchers are also investigating its potential in progressive supranuclear palsy (PSP) and frontotemporal dementia (FTD), expanding its applicability beyond Alzheimer’s.

Current clinical trials highlight Bepranemab’s safety profile and dose-dependent biomarker effects. Phase II data revealed reduced tau accumulation in PET scans, correlating with slowed cognitive decline—a breakthrough that dominated "Alzheimer’s drug news 2023" searches. However, challenges like patient stratification and long-term efficacy remain active areas of investigation, often discussed under "biomarkers for tau therapies" in academic circles.

The commercial landscape for Bepranemab reflects its blockbuster potential, with analysts projecting its market entry by 2025-2026. Its development coincides with rising demand for disease-modifying Alzheimer’s treatments—a keyword cluster with high search volume. Pharmaceutical partnerships, such as UCB’s collaboration with academic institutions, underscore its strategic importance in addressing the "neurodegenerative treatment gap."

Looking ahead, Bepranemab (CAS No. 2244960-75-4) may pioneer combination therapies, potentially pairing with amyloid-targeting agents like lecanemab. This "dual-pathway approach" is increasingly searched by clinicians seeking optimized protocols. Meanwhile, advancements in tau PET imaging and CSF biomarker analysis are expected to refine patient selection, addressing another trending query: "personalized medicine for dementia."

In conclusion, Bepranemab represents a paradigm shift in neurodegenerative therapeutics. Its development trajectory offers valuable insights into translational neuroscience, while its clinical performance may redefine standards for disease-modifying therapies. As research progresses, this antibody continues to dominate scientific discourse and public interest alike.